molecular formula C9H7NO4S2 B8396190 5-(Benzenesulfonyl)-thiazolidine-2,4-dione

5-(Benzenesulfonyl)-thiazolidine-2,4-dione

Cat. No. B8396190
M. Wt: 257.3 g/mol
InChI Key: GSACLVATLZLDHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Benzenesulfonyl)-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C9H7NO4S2 and its molecular weight is 257.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Benzenesulfonyl)-thiazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Benzenesulfonyl)-thiazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H7NO4S2

Molecular Weight

257.3 g/mol

IUPAC Name

5-(benzenesulfonyl)-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C9H7NO4S2/c11-7-8(15-9(12)10-7)16(13,14)6-4-2-1-3-5-6/h1-5,8H,(H,10,11,12)

InChI Key

GSACLVATLZLDHU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)C2C(=O)NC(=O)S2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(benzenesulfanyl)-thiazolidine-2,4-dione, [(III), Example 6, 10.0 g, 41.8 mmol] in methanol (105 mL) was added to a mechanically stirred suspension of oxone (51.4 g, 83.6 mmol) in water (210 mL) at 0° C. The suspension was immediately warmed to room temperature. After 3.5 h, the reaction was diluted with water (1.5 L) and the solid was filtered. The solid was washed with water and dried in vacuo to provide the title compound as a white solid (8.31 g, 73%): mp 130°-133° C.: NMR (CDCL3): δ8.07 (s, 1H, NH), 7.98 (d, J=7.2 Hz, 2H, ArH) 7.78 (t, J=7.5 Hz, 1H, ArH), 7.67 (t, J=8.1 Hz, 2H, ArH), 5.44 (s, 1H CH); MS(EI): 225 (MI, 24%), 182 (18%), 153 (12%), 110 (100%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
51.4 g
Type
reactant
Reaction Step One
Quantity
105 mL
Type
solvent
Reaction Step One
Name
Quantity
210 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 L
Type
solvent
Reaction Step Two
Yield
73%

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